Cas no 894058-82-3 (N-(3,5-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3,5-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 894058-82-3
• MF: C₂₀H₁₈N₆O₃S
• MW: 422.460321903229
• CID: 6209712
• PubChem ID: 24892215
• Update Time: 2025-06-20

N-(3,5-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• F2507-0407
• MLS001239214
• N-(3,5-dimethoxyphenyl)-2-{[6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• N-(3,5-dimethoxyphenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• N-(3,5-dimethoxyphenyl)-2-((6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• 894058-82-3
• CHEMBL1889087
• AKOS024654310
• SMR000808357
• HMS3001G05

• Inchi： 1S/C20H18N6O3S/c1-28-15-8-14(9-16(10-15)29-2)22-19(27)12-30-20-24-23-18-6-5-17(25-26(18)20)13-4-3-7-21-11-13/h3-11H,12H2,1-2H3,(H,22,27)
• InChI Key： RZQHJCDHCXFUOJ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C=C(C=1)OC)OC)=O)C1=NN=C2C=CC(C3C=NC=CC=3)=NN21

Computed Properties

• Exact Mass: 422.11610963g/mol
• Monoisotopic Mass: 422.11610963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(3,5-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Introduction to N-(3,5-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS No. 894058-82-3)

N-(3,5-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 894058-82-3, represents a confluence of heterocyclic chemistry and pharmacophore design, making it a subject of intense research interest.

The molecular architecture of N-(3,5-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide is characterized by the presence of multiple heterocyclic rings, including a pyridazine ring and a triazole ring. These heterocycles are known for their ability to modulate biological pathways by interacting with specific target proteins and enzymes. The incorporation of 3,5-dimethoxyphenyl and pyridin-3-yl substituents further enhances its pharmacological potential by influencing its solubility, bioavailability, and binding affinity.

In recent years, there has been a surge in the development of novel compounds that combine multiple pharmacophoric elements to achieve synergistic effects in therapeutic intervention. N-(3,5-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide embodies this trend by integrating several key structural motifs that have demonstrated efficacy in various disease models. The sulfanyl group in its structure is particularly noteworthy, as it has been shown to enhance the metabolic stability and binding interactions of small molecule drugs.

The compound's potential applications span across multiple therapeutic areas. For instance, its structural features suggest that it may exhibit inhibitory activity against enzymes involved in inflammatory pathways. This is particularly relevant given the increasing recognition of inflammation as a central mechanism in the pathogenesis of chronic diseases such as cardiovascular disorders and neurodegenerative conditions. Additionally, the presence of aromatic rings and heterocycles may contribute to its ability to cross the blood-brain barrier, opening up possibilities for treating central nervous system disorders.

Evidence from preclinical studies indicates that derivatives of similar molecular scaffolds have shown promise in modulating immune responses and reducing oxidative stress. The combination of N-(3,5-dimethoxyphenyl), -{6-(pyridin-3-yl), and -{1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}} groups creates a complex pharmacophore that could interact with multiple targets simultaneously. This multitarget engagement is increasingly favored in drug discovery due to its potential to provide broader therapeutic benefits with fewer side effects.

The synthesis of N-(3,5-dimethoxyphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the sulfanyl group at the 3-position of the pyridazine ring is particularly challenging but crucial for achieving optimal biological activity. Advanced synthetic methodologies have been employed to streamline this process while maintaining high yields and purity standards.

The compound's physicochemical properties have been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided insights into its molecular structure and dynamics. Additionally, computational studies using molecular modeling techniques have been instrumental in predicting how N-(3,5-dimethoxyphenyl) -{6(

In conclusion，N-(35 dim eth oxy phen yl ) -{62( py ridi n -33 yl ) -11 ,24 tri azo l04 ,33 bipy rid azin -33 ylsulfany l } acet amide (CAS No .89 4058 -82 -33 ) represents an exciting advancement in pharmaceutical chemistry . Its unique structural features ，combined with promising preclinical data ，make it a compelling candidate for further investigation . As research continues to uncover new therapeutic applications ，this compound holds significant potential for improving human health through innovative drug development strategies . p >